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Compound of Interest

Compound Name: 6-butyl-7H-purine

Cat. No.: B15427045 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 6-butyl-7H-purine was not located during

the search. The following guidance is based on the general safety information for purine and its

derivatives. It is imperative to conduct a thorough risk assessment for your specific laboratory

conditions and to handle this compound with caution, assuming it may have hazardous

properties. The information provided here should be used as a supplementary resource to your

institution's safety protocols.

This document provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling 6-butyl-7H-purine. The content

includes operational and disposal plans with procedural, step-by-step guidance.

Hazard Identification and Classification
While specific hazard classifications for 6-butyl-7H-purine are unavailable, purine as a general

class of compound is considered a hazardous substance.[1] Potential hazards may include:

Acute Toxicity: Harmful if swallowed.

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following table outlines the

recommended PPE for handling 6-butyl-7H-purine.

PPE Category Item Specification

Hand Protection Gloves

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).[1]

Eye Protection Safety Glasses/Goggles

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.[2]

Skin and Body Protection Lab Coat

A flame-resistant lab coat or a

disposable gown made of

polyethylene-coated

polypropylene.

Full-body Coverage
Long pants and closed-toe

shoes are mandatory.

Respiratory Protection Respirator

A NIOSH-approved respirator

may be necessary if handling

the compound as a powder

outside of a fume hood or if

aerosolization is possible.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation:

Ensure a calibrated analytical balance and weighing paper are available inside a certified
chemical fume hood.
Prepare all necessary solvents and reagents.
Verify that an emergency eyewash station and safety shower are accessible and operational.
[3]
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2. Weighing and Aliquoting:

Perform all manipulations of solid 6-butyl-7H-purine within a chemical fume hood to
minimize inhalation exposure.[2]
Use anti-static weighing dishes if the compound is a fine powder.
Carefully transfer the desired amount of the compound.
If creating solutions, add the solid to the solvent slowly to avoid splashing.

3. Experimentation:

Keep all containers with 6-butyl-7H-purine tightly sealed when not in use.[2]
Avoid contact with skin and eyes.[3]
If heating is required, use a well-maintained heating block or oil bath within the fume hood.

4. Spill Cleanup:

In case of a small spill, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed container for disposal.
For larger spills, evacuate the area and follow your institution's emergency procedures.
Do not use combustible materials, such as paper towels, to clean up spills of oxidizing
materials.

Disposal Plan
All waste containing 6-butyl-7H-purine must be treated as hazardous waste.

Solid Waste: Collect all contaminated solids (e.g., weighing paper, gloves, pipette tips) in a

designated, labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing 6-butyl-7H-purine in a separate, labeled

hazardous waste container. Do not mix with other waste streams unless compatibility has

been confirmed.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety (EHS) office.[3]

First Aid Measures
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Immediate action is critical in case of exposure.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[4]

Skin Contact

Immediately wash skin with soap and plenty of

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention if irritation develops.[3][4]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

[3][4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[3][4]

Experimental Protocols and Data Presentation
As no specific experimental protocols involving 6-butyl-7H-purine were found, researchers

should adapt standard laboratory procedures for handling similar purine analogs, always

prioritizing safety. All quantitative data related to safety, such as exposure limits, should be

obtained from the specific SDS for any compound being used. The following table provides

general data for the parent compound, purine, for reference only.

Physicochemical Properties of Purine (CAS: 120-73-0)[3][5]
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Property Value

Appearance White to light yellow crystalline powder

Molecular Weight 120.11 g/mol

Melting Point 214 - 217 °C

Solubility Slightly soluble in DMSO and Methanol

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 6-butyl-7H-
purine, from preparation to disposal.

Safe Handling Workflow for 6-butyl-7H-purine
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Caption: Logical workflow for handling 6-butyl-7H-purine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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